Cas no 2137562-48-0 (5-bromo-2-methyl-7-propyl-1,2,4triazolo1,5-apyridine)
5-Bromo-2-methyl-7-propyl-1,2,4-triazolo[1,5-a]pyridine is a heterocyclic compound featuring a triazolopyridine core with bromo, methyl, and propyl substituents. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of bioactive molecules. The bromine atom enhances reactivity for further functionalization, while the methyl and propyl groups contribute to lipophilicity, influencing solubility and binding affinity. This compound is often utilized in medicinal chemistry for the development of potential therapeutic agents due to its rigid scaffold and ability to interact with biological targets. High purity and stability ensure consistent performance in synthetic applications.
2137562-48-0 structure
Product Name:5-bromo-2-methyl-7-propyl-1,2,4triazolo1,5-apyridine
CAS No:2137562-48-0
MF:C10H12BrN3
MW:254.12638092041
CID:5898788
PubChem ID:165473691
Update Time:2025-06-09
5-bromo-2-methyl-7-propyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties
Names and Identifiers
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- 5-bromo-2-methyl-7-propyl-1,2,4triazolo1,5-apyridine
- 5-bromo-2-methyl-7-propyl-[1,2,4]triazolo[1,5-a]pyridine
- 2137562-48-0
- EN300-1104628
-
- Inchi: 1S/C10H12BrN3/c1-3-4-8-5-9(11)14-10(6-8)12-7(2)13-14/h5-6H,3-4H2,1-2H3
- InChI Key: CYWGZHHFVUTPQS-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC2=NC(C)=NN21)CCC
Computed Properties
- Exact Mass: 253.02146g/mol
- Monoisotopic Mass: 253.02146g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 30.2Ų
5-bromo-2-methyl-7-propyl-1,2,4triazolo1,5-apyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1104628-0.05g |
5-bromo-2-methyl-7-propyl-[1,2,4]triazolo[1,5-a]pyridine |
2137562-48-0 | 95% | 0.05g |
$624.0 | 2023-10-27 | |
| Enamine | EN300-1104628-0.1g |
5-bromo-2-methyl-7-propyl-[1,2,4]triazolo[1,5-a]pyridine |
2137562-48-0 | 95% | 0.1g |
$653.0 | 2023-10-27 | |
| Enamine | EN300-1104628-0.25g |
5-bromo-2-methyl-7-propyl-[1,2,4]triazolo[1,5-a]pyridine |
2137562-48-0 | 95% | 0.25g |
$683.0 | 2023-10-27 | |
| Enamine | EN300-1104628-0.5g |
5-bromo-2-methyl-7-propyl-[1,2,4]triazolo[1,5-a]pyridine |
2137562-48-0 | 95% | 0.5g |
$713.0 | 2023-10-27 | |
| Enamine | EN300-1104628-1.0g |
5-bromo-2-methyl-7-propyl-[1,2,4]triazolo[1,5-a]pyridine |
2137562-48-0 | 1g |
$743.0 | 2023-06-10 | ||
| Enamine | EN300-1104628-2.5g |
5-bromo-2-methyl-7-propyl-[1,2,4]triazolo[1,5-a]pyridine |
2137562-48-0 | 95% | 2.5g |
$1454.0 | 2023-10-27 | |
| Enamine | EN300-1104628-5.0g |
5-bromo-2-methyl-7-propyl-[1,2,4]triazolo[1,5-a]pyridine |
2137562-48-0 | 5g |
$2152.0 | 2023-06-10 | ||
| Enamine | EN300-1104628-10.0g |
5-bromo-2-methyl-7-propyl-[1,2,4]triazolo[1,5-a]pyridine |
2137562-48-0 | 10g |
$3191.0 | 2023-06-10 | ||
| Enamine | EN300-1104628-1g |
5-bromo-2-methyl-7-propyl-[1,2,4]triazolo[1,5-a]pyridine |
2137562-48-0 | 95% | 1g |
$743.0 | 2023-10-27 | |
| Enamine | EN300-1104628-5g |
5-bromo-2-methyl-7-propyl-[1,2,4]triazolo[1,5-a]pyridine |
2137562-48-0 | 95% | 5g |
$2152.0 | 2023-10-27 |
5-bromo-2-methyl-7-propyl-1,2,4triazolo1,5-apyridine Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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